Cas no 828265-55-0 (4-(1H-imidazol-1-yl)methyl-7-methoxy-2H-chromen-2-one)
828265-55-0 structure
Product name:4-(1H-imidazol-1-yl)methyl-7-methoxy-2H-chromen-2-one
4-(1H-imidazol-1-yl)methyl-7-methoxy-2H-chromen-2-one Properties
Names and Identifiers
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- 2H-1-Benzopyran-2-one, 4-(1H-imidazol-1-ylmethyl)-7-methoxy-
- 4-(imidazol-1-ylmethyl)-7-methoxychromen-2-one
- 4-(1H-imidazol-1-yl)methyl-7-methoxy-2H-chromen-2-one
- 828265-55-0
- AKOS033748822
- Coumarin deriv. 20
- BDBM9471
- EN300-26866868
- CHEMBL225472
- DTXSID90461328
- Z203972908
- 4-[(1H-imidazol-1-yl)methyl]-7-methoxy-2H-chromen-2-one
- 4-(1H-Imidazol-1-ylmethyl)-7-methoxy-2H-chromen-2-one
-
- Inchi： InChI=1S/C14H12N2O3/c1-18-11-2-3-12-10(8-16-5-4-15-9-16)6-14(17)19-13(12)7-11/h2-7,9H,8H2,1H3
- InChIKey： RXGZIFUPFPVCQO-UHFFFAOYSA-N
- SMILES： COC1=CC2=C(C=C1)C(=CC(=O)O2)CN3C=CN=C3
Computed Properties
- 精确分子量: 256.08479225g/mol
- 同位素质量: 256.08479225g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 0
- 氢键受体数量: 4
- 重原子数量: 19
- 可旋转化学键数量: 3
- 复杂度: 383
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- XLogP3: 1.1
- 拓扑分子极性表面积: 53.4Ų
4-(1H-imidazol-1-yl)methyl-7-methoxy-2H-chromen-2-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26866868-0.05g |
4-[(1H-imidazol-1-yl)methyl]-7-methoxy-2H-chromen-2-one |
828265-55-0 | 95.0% | 0.05g |
$2755.0 | 2025-03-20 |
4-(1H-imidazol-1-yl)methyl-7-methoxy-2H-chromen-2-one Literature
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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2. Book reviews
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Bitoh Yohsuke,Kenji Urayama,Toshikazu Takigawa,Kohzo Ito Soft Matter, 2011,7, 2632-2638
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5. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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Jeff E. Prest,Sara J. Baldock,Peter R. Fielden,Nicholas J. Goddard,Bernard J. Treves Brown Analyst, 2002,127, 1413-1419
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Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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